Cas no 63231-88-9 (Benzene, 2-chloro-1-(chloromethyl)-3-methoxy-4-methyl-)

• Product Name: Benzene, 2-chloro-1-(chloromethyl)-3-methoxy-4-methyl-
• CAS No: 63231-88-9
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• CID: 426977
• PubChem ID: 71381354
• Update Time: 2025-04-19

Benzene, 2-chloro-1-(chloromethyl)-3-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-(chloromethyl)-3-methoxy-4-methyl-
• 2-chloro-1-(chloromethyl)-3-methoxy-4-methylbenzene
• 63231-88-9
• DTXSID30803809

• Inchi： 1S/C9H10Cl2O/c1-6-3-4-7(5-10)8(11)9(6)12-2/h3-4H,5H2,1-2H3
• InChI Key： RNFFLMFIYCQYJG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=CC=1CCl)OC

Computed Properties

• Exact Mass: 204.011
• Monoisotopic Mass: 204.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23